Cas no 910-78-1 (dimethyl 2,2''-biquinoline-4,4''-dicarboxylate)

• Product Name: dimethyl 2,2''-biquinoline-4,4''-dicarboxylate
• CAS No: 910-78-1
• MF: C₂₂H₁₆N₂O₄
• MW: 372.373445510864
• CID: 881366
• PubChem ID: 281197
• Update Time: 2025-08-03

dimethyl 2,2''-biquinoline-4,4''-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 2,2''-biquinoline-4,4''-dicarboxylate
• DTXSID20299939
• NSC-133813
• SCHEMBL14518623
• NSC133813
• Oprea1_064767
• dimethyl 2,2'-biquinoline-4,4'-dicarboxylate
• EU-0000401
• 910-78-1
• AKOS002664689
• methyl 2-(4-methoxycarbonylquinolin-2-yl)quinoline-4-carboxylate

• Inchi： 1S/C22H16N2O4/c1-27-21(25)15-11-19(23-17-9-5-3-7-13(15)17)20-12-16(22(26)28-2)14-8-4-6-10-18(14)24-20/h3-12H,1-2H3
• InChI Key： LPVYIWDMJJPHFH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2C=C(C(=O)OC)C3C=CC=CC=3N=2)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 372.111
• Monoisotopic Mass: 372.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.305
• Boiling Point: 570.5°C at 760 mmHg
• Flash Point: 298.8°C
• Refractive Index: 1.667

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines